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Compound of Interest

Compound Name: GSK2795039

Cat. No.: B15615182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of a stock

solution of GSK2795039, a selective NADPH oxidase 2 (NOX2) inhibitor, using Dimethyl

Sulfoxide (DMSO) as the solvent. Adherence to these guidelines is crucial for ensuring the

accuracy and reproducibility of experimental results.

Introduction
GSK2795039 is a potent small molecule inhibitor of NOX2, a key enzyme involved in the

production of reactive oxygen species (ROS).[1][2][3][4] It is a valuable tool for investigating the

role of NOX2 in various physiological and pathological processes.[3][4] Accurate preparation of

stock solutions is the first critical step in any in vitro or in vivo experiment. DMSO is the

recommended solvent for GSK2795039 due to its high solubilizing capacity for this compound.

[1][2][5][6][7]

Physicochemical and Solubility Data
A summary of the key quantitative data for GSK2795039 is presented in the table below. This

information is essential for accurate calculations and solution preparation.
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Property Value Source(s)

Molecular Weight (M.Wt) 450.56 g/mol [2][5][6][7]

Appearance Solid powder [1][6]

Purity ≥98% [1][5]

Solubility in DMSO
30 mg/mL to 125 mg/mL (up to

100 mM)
[1][2][5][7]

Storage of Solid -20°C [1][5][6]

Storage of Stock Solution -20°C or -80°C [6][8][9]

Signaling Pathway of GSK2795039 Action
GSK2795039 selectively inhibits the NOX2 enzyme complex. This inhibition prevents the

transfer of electrons from NADPH to molecular oxygen, thereby blocking the production of

superoxide and downstream reactive oxygen species.
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Caption: Mechanism of NOX2 inhibition by GSK2795039.

Experimental Protocol: Preparation of a 10 mM
GSK2795039 Stock Solution in DMSO
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This protocol details the steps for preparing a 10 mM stock solution of GSK2795039.

Materials and Equipment
GSK2795039 solid powder

Anhydrous/molecular sieve-dried DMSO

Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
GSK2795039 should be handled as a potentially hazardous substance.[1] Always wear

appropriate PPE. Work in a well-ventilated area or a chemical fume hood. Refer to the

product's Safety Data Sheet (SDS) for comprehensive safety information.[1]

Step-by-Step Procedure
The following workflow diagram illustrates the key steps in the preparation of the GSK2795039
stock solution.
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Start

Calculate required mass of GSK2795039 and volume of DMSO

Weigh GSK2795039 powder accurately

Add the calculated volume of DMSO

Vortex thoroughly to dissolve the compound

Aliquot into smaller working volumes

Store aliquots at -20°C or -80°C

End
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Caption: Workflow for preparing GSK2795039 stock solution.

Calculations:
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To prepare a 10 mM stock solution, the required mass of GSK2795039 needs to be

calculated using its molecular weight (450.56 g/mol ).

The formula for this calculation is: Mass (mg) = Desired Concentration (mM) x Desired

Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x

450.56 g/mol / 1000 = 4.5056 mg

Weighing:

Before use, allow the vial of GSK2795039 to equilibrate to room temperature to prevent

condensation.

On a calibrated analytical balance, carefully weigh the calculated mass (e.g., 4.51 mg) of

the GSK2795039 powder into a sterile microcentrifuge tube.

Dissolution:

Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the microcentrifuge tube

containing the GSK2795039 powder.

Tightly cap the tube and vortex thoroughly for several minutes until the solid is completely

dissolved. Gentle warming in a 37°C water bath or brief sonication can aid in dissolution if

necessary, but check for any temperature sensitivity of the compound.[2][8] For

GSK2795039, warming up to 50°C has been reported to aid solubility.[2]

Aliquoting and Storage:

To minimize freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20

µL) in sterile microcentrifuge tubes.[8][9]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C, protected from light.[6][8][9] Properly stored, the

stock solution should be stable for an extended period.
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Application Notes
Final DMSO Concentration in Assays: When preparing working solutions for cell-based

assays, ensure the final concentration of DMSO in the culture medium is low, typically less

than 0.1% to 0.5%, to avoid solvent-induced cytotoxicity.[8][9] Always include a vehicle

control (medium with the same final concentration of DMSO) in your experiments.

Aqueous Solubility: GSK2795039 is sparingly soluble in aqueous buffers.[1] To prepare

working solutions in aqueous media, first, dissolve the compound in DMSO to make a

concentrated stock solution, and then dilute this stock solution into the aqueous buffer of

choice.[1] It is advisable to make serial dilutions of the DMSO stock in DMSO before the final

dilution into the aqueous medium to prevent precipitation.

Use Fresh DMSO: DMSO is hygroscopic and can absorb moisture from the air, which may

affect the solubility and stability of the compound.[2] Use fresh, anhydrous DMSO for the

preparation of stock solutions.

Precipitation: If precipitation is observed upon dilution of the DMSO stock into an aqueous

buffer, try further diluting the stock solution in DMSO before adding it to the buffer. Gentle

warming or sonication of the final working solution may also help, but its stability in the

aqueous solution should be considered, as it is not recommended to store aqueous solutions

for more than a day.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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